Cas no 88521-78-2 (9H-Xanthene-4-acetic acid, 1-methyl-9-oxo-)

• Product Name: 9H-Xanthene-4-acetic acid, 1-methyl-9-oxo-
• CAS No: 88521-78-2
• MF: C₁₆H₁₂O₄
• MW: 268.264084815979
• CID: 629911
• PubChem ID: 14519894
• Update Time: 2025-04-19

9H-Xanthene-4-acetic acid, 1-methyl-9-oxo- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthene-4-acetic acid, 1-methyl-9-oxo-
• 2-(1-methyl-9-oxoxanthen-4-yl)acetic acid
• (1-Methyl-9-oxo-9H-xanthen-4-yl)acetic acid
• CHEMBL354869
• DTXSID90561236
• 88521-78-2
• SCHEMBL5075877

• Inchi： 1S/C16H12O4/c1-9-6-7-10(8-13(17)18)16-14(9)15(19)11-4-2-3-5-12(11)20-16/h2-7H,8H2,1H3,(H,17,18)
• InChI Key： BKKSSCGJZDSXJB-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C2C(C)=CC=C(CC(=O)O)C1=2)=O

Computed Properties

• Exact Mass: 268.07355886g/mol
• Monoisotopic Mass: 268.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans